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Compound of Interest

Compound Name: 2-Bromo-4-fluoroaniline

Cat. No.: B089589 Get Quote

An in-depth exploration of the synthesis, applications, and potential of 2-Bromo-4-
fluoroaniline as a pivotal building block in the pharmaceutical, agrochemical, and material

science industries.

Introduction
2-Bromo-4-fluoroaniline, a halogenated aromatic amine, has emerged as a critical

intermediate in the synthesis of a diverse array of complex organic molecules. Its unique

substitution pattern, featuring both bromine and fluorine atoms on the aniline ring, imparts

specific reactivity and electronic properties that are highly sought after in industrial organic

synthesis. This technical guide provides a comprehensive overview of the industrial

applications of 2-Bromo-4-fluoroaniline, with a focus on its role in the development of

pharmaceuticals, agrochemicals, and advanced materials. Detailed experimental protocols,

quantitative data, and process visualizations are presented to offer researchers, scientists, and

drug development professionals a thorough understanding of this versatile compound.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Bromo-4-fluoroaniline is presented in

the table below, providing essential data for its handling, storage, and use in chemical

reactions.
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Property Value

CAS Number 1003-98-1

Molecular Formula C₆H₅BrFN

Molecular Weight 190.02 g/mol

Appearance White or colorless to brown powder or liquid

Melting Point 41 °C

Boiling Point 221 °C

Density 1.67 g/mL at 25 °C

Purity ≥ 98% (GC)

Synthesis of 2-Bromo-4-fluoroaniline
The efficient synthesis of 2-Bromo-4-fluoroaniline is crucial for its industrial applications.

Several synthetic routes have been developed, with the bromination of 4-fluoroaniline being

one of the most common and high-yielding methods.

Experimental Protocol: Synthesis of 2-Bromo-4-
fluoroaniline from 4-Fluoroaniline
Objective: To synthesize 2-Bromo-4-fluoroaniline via the bromination of 4-fluoroaniline using

N-bromosuccinimide (NBS).

Materials:

4-Fluoroaniline (1.0 equivalent)

N-Bromosuccinimide (1.1 equivalents)

N,N-Dimethylformamide (DMF)

Dichloromethane (CH₂Cl₂)

Ethyl acetate
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n-Hexane

Two-necked flask

Stirring device

Dropping funnel

Procedure:

To a two-necked flask equipped with a stirring device, add 4-fluoroaniline (58.13 mmol) and

200 mL of distilled N,N-dimethylformamide (DMF).

Dissolve N-bromosuccinimide (63.95 mmol) in DMF and add it slowly and dropwise to the

flask with continuous stirring.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion of the reaction, perform an extraction using dichloromethane (CH₂Cl₂).

Purify the crude product by column chromatography on silica gel using an eluent mixture of

ethyl acetate and n-hexane (1:4 ratio).

The final product, 2-bromo-4-fluoroaniline, is obtained with a typical yield of 95%.[1][2]

Synthesis Pathway:

4-Fluoroaniline

2-Bromo-4-fluoroaniline

Bromination

N-Bromosuccinimide (NBS)
DMF
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Synthesis of 2-Bromo-4-fluoroaniline.
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Industrial Applications
The strategic placement of the bromo and fluoro substituents on the aniline ring makes 2-
Bromo-4-fluoroaniline a versatile precursor for a variety of industrial products.

Pharmaceutical Industry
2-Bromo-4-fluoroaniline is a key building block in the synthesis of several active

pharmaceutical ingredients (APIs).[3] Its ability to participate in cross-coupling reactions, such

as Suzuki and Buchwald-Hartwig aminations, allows for the construction of complex molecular

architectures found in modern therapeutics.

a) Antihistamines: Fexofenadine

2-Bromo-4-fluoroaniline is utilized in the synthesis of fexofenadine, a non-sedating second-

generation antihistamine used to treat allergic rhinitis and urticaria.[3]

b) Antidepressants: Duloxetine

This compound also serves as an intermediate in the synthesis of duloxetine, a serotonin-

norepinephrine reuptake inhibitor (SNRI) for the treatment of depression and anxiety disorders.

[3] The use of 2-Bromo-4-fluoroaniline provides a cost-effective and efficient route for the

production of this widely prescribed medication.[3]

c) Kinase Inhibitors

Halogenated anilines are important precursors for ATP-binding site inhibitors in kinase-targeted

therapies for cancer. 2-Bromo-4-fluoroaniline derivatives have been investigated for their

potential as receptor tyrosine kinase (RTK) inhibitors.

Synthesis Workflow for Pharmaceutical Intermediates:
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Applications in Pharmaceutical Synthesis.

Agrochemical Industry
The unique electronic properties conferred by the halogen atoms in 2-Bromo-4-fluoroaniline
make it a valuable intermediate in the development of novel agrochemicals. It is used in the

synthesis of herbicides and pesticides with enhanced efficacy and selectivity. A related

compound, 2-Bromo-4-chloro-6-fluoroaniline, is noted for its utility in creating next-generation

agrochemicals with improved environmental profiles.

Quantitative Data for Agrochemical Applications:

Compound Derivative Application Efficacy Data

4-amino-3-chloro-5-fluoro-6-(4-

chloro-2-fluoro-3-

methoxyphenyl)pyridine-2-

carboxylic acid

Herbicide

Synergistic compositions

provide enhanced control of

undesirable vegetation in

various crops.[4]
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Material Science
2-Bromo-4-fluoroaniline serves as a precursor for the synthesis of high-performance

polymers and specialty dyes.[5] The incorporation of this fluorinated building block can

enhance properties such as thermal stability, durability, and optical characteristics of the final

materials.[5]

a) High-Performance Polymers

The reactivity of the bromo and amino groups allows for the integration of 2-Bromo-4-
fluoroaniline into polymer backbones, leading to materials with tailored functionalities for

applications in advanced coatings and specialized plastics.[5]

b) Dyes and Pigments

In the dye industry, 2-Bromo-4-fluoroaniline is used to create colorants with specific

absorption and emission properties, contributing to vibrant and long-lasting colors in textiles

and paints.[5] The fluorine substituent can enhance the photostability and color fastness of the

dyes.

Key Synthetic Reactions and Protocols
The versatility of 2-Bromo-4-fluoroaniline stems from its ability to undergo a variety of

chemical transformations. Below are detailed protocols for key reactions that are fundamental

to its industrial applications.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling
Objective: To perform a Suzuki-Miyaura cross-coupling reaction using a bromo-fluoro-

substituted pyridine as a model for 2-Bromo-4-fluoroaniline reactivity.

Materials:

2-Bromo-4-fluoro-5-methylpyridine (1.0 mmol)

Aryl/heteroaryl boronic acid (1.2 mmol)

Palladium(II) acetate [Pd(OAc)₂] (2 mol%)
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Potassium carbonate (K₂CO₃) (2.0 mmol)

Isopropanol

Deionized water

Reaction flask

Procedure:

In a reaction flask, dissolve 2-Bromo-4-fluoro-5-methylpyridine (1.0 mmol), the

aryl/heteroaryl boronic acid (1.2 mmol), and potassium carbonate (2.0 mmol) in a mixture of

isopropanol (5 mL) and deionized water (5 mL).

Add palladium(II) acetate (0.02 mmol) to the mixture.

Heat the reaction mixture to 80 °C with vigorous stirring.

Monitor the reaction progress by TLC or LC-MS.

Upon completion, cool the reaction mixture to room temperature and perform a standard

aqueous work-up.

The crude product is purified by column chromatography on silica gel to yield the coupled

product. Reported yields for similar reactions are generally good to excellent.[6]

Experimental Workflow for Suzuki Coupling:

Combine:
- Aryl Halide

- Boronic Acid
- Base (K₂CO₃)

- Solvent (Isopropanol/H₂O)

Add Pd(OAc)₂ Heat to 80°C
with Stirring

Monitor by
TLC/LC-MS Aqueous Work-up Column Chromatography

Click to download full resolution via product page

General workflow for Suzuki coupling.

Experimental Protocol: Buchwald-Hartwig Amination

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Suzuki_Coupling_Reaction_with_2_Bromo_4_fluoro_5_methylpyridine.pdf
https://www.benchchem.com/product/b089589?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To perform a Buchwald-Hartwig amination for the formation of a C-N bond, a key

step in the synthesis of many nitrogen-containing compounds.

Materials:

Aryl halide (e.g., 2-Bromo-4-fluoroaniline) (1.0 equivalent)

Amine (1.2 equivalents)

Palladium catalyst (e.g., Pd₂(dba)₃) (1-2 mol%)

Ligand (e.g., XPhos) (2-4 mol%)

Base (e.g., NaOtBu) (1.4 equivalents)

Anhydrous solvent (e.g., Toluene)

Schlenk tube

Procedure:

To an oven-dried Schlenk tube, add the aryl halide, amine, base, palladium catalyst, and

ligand.

Evacuate and backfill the tube with an inert gas (e.g., argon) three times.

Add the anhydrous solvent via syringe.

Heat the reaction mixture to the desired temperature (typically 80-110 °C) with stirring.

Monitor the reaction progress by TLC or LC-MS.

Upon completion, cool the reaction to room temperature and quench with water.

Extract the product with an organic solvent and dry the organic layer.

Purify the crude product by column chromatography.
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Conclusion
2-Bromo-4-fluoroaniline is a highly valuable and versatile chemical intermediate with

significant industrial applications. Its unique structural features enable the efficient synthesis of

a wide range of products, from life-saving pharmaceuticals to high-performance materials and

effective agrochemicals. The synthetic methodologies detailed in this guide, particularly cross-

coupling reactions, highlight the broad utility of this compound. As research and development in

these sectors continue to advance, the demand for specialized building blocks like 2-Bromo-4-
fluoroaniline is expected to grow, further solidifying its importance in modern chemical

manufacturing. The provided data and protocols serve as a foundational resource for

professionals seeking to leverage the potential of this key chemical intermediate in their

research and industrial processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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